Cas no 1261444-34-1 (Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate)

• Product Name: Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate
• CAS No: 1261444-34-1
• MF: C₁₁H₁₂F₂O₄
• MW: 246.207390785217
• CID: 4791056
• Update Time: 2025-05-25

Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate

• Inchi： 1S/C11H12F2O4/c1-16-9(15)6-5-7-3-2-4-8(14)10(7)17-11(12)13/h2-4,11,14H,5-6H2,1H3
• InChI Key： QOSWBJRYXBRAKM-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1CCC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8

Additional information on Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate

Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate: A Comprehensive Overview

Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate, with the CAS number 1261444-34-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule's structure, which includes a difluoromethoxy group and a hydroxyphenyl group, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of difluoromethoxy-containing compounds in medicinal chemistry. The presence of the difluoromethoxy group in Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate enhances its ability to interact with biological systems, making it a promising candidate for drug design. Researchers have explored its potential as a modulator of cellular signaling pathways, which could lead to novel therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The hydroxyphenyl group in this compound plays a crucial role in its stability and reactivity. This group facilitates hydrogen bonding, which is essential for the compound's solubility and bioavailability. Recent advancements in computational chemistry have allowed scientists to model the interactions of this group with various biological targets, providing deeper insights into its pharmacokinetic properties.

One of the most exciting developments involving Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate is its application in bioconjugation chemistry. By leveraging its reactive ester group, researchers have successfully attached this compound to biomolecules such as proteins and nucleic acids, opening new avenues for targeted drug delivery systems. These findings were recently published in high-impact journals, underscoring the compound's potential in biotechnology.

In terms of synthesis, Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate can be prepared via a multi-step process involving nucleophilic substitution and esterification reactions. The use of green chemistry principles in its synthesis has been explored to minimize environmental impact, aligning with global sustainability goals.

Despite its promising applications, the environmental impact of Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate remains a topic of research. Studies are underway to assess its biodegradability and toxicity profile, ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, Methyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in chemical research, positions it as a key player in the development of innovative solutions across various industries. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.